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Abstract
Suksdorfin, a naturally occurring pyranocoumarin, has garnered significant attention within the

scientific community for its potent anti-HIV activity. Isolated from the fruit of Lomatium

suksdorfii, this compound represents a promising lead in the development of novel antiviral

therapeutics. This technical guide provides a comprehensive overview of the structure

elucidation, characterization, and known biological activities of Suksdorfin, with a focus on

presenting quantitative data and detailed experimental context.

Chemical Structure and Physicochemical Properties
Suksdorfin is classified as a dihydroseselin type angular pyranocoumarin. Its chemical

structure was determined through spectroscopic methods and is presented below.

Chemical Structure: [(9R,10R)-9-acetyloxy-8,8-dimethyl-2-oxo-9,10-dihydropyrano[2,3-

f]chromen-10-yl] 3-methylbutanoate

A summary of its key physicochemical properties is provided in Table 1.
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Property Value Source

Molecular Formula C₂₁H₂₄O₇ PubChem

Molecular Weight 388.4 g/mol PubChem

CAS Number 53023-17-9 PubChem

Appearance
Not explicitly reported, likely a

solid at room temperature.
Inferred

Solubility
Soluble in organic solvents

such as methanol.

Inferred from isolation

protocols

Structure Elucidation: Methodological Overview
The definitive structure of Suksdorfin was elucidated following its isolation from Lomatium

suksdorfii. While the specific raw data from the original 1994 study in Bioorganic & Medicinal

Chemistry is not publicly available, the methodologies employed are standard for natural

product chemistry. A generalized workflow for such a structure elucidation is presented below.

Isolation and Purification
The isolation of Suksdorfin is achieved through a bioactivity-guided fractionation of the

methanolic extract of Lomatium suksdorfii fruits. A typical isolation protocol would involve the

following steps:
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Extraction

Bioactivity-Guided Fractionation

Structure Elucidation
Dried Fruits of

Lomatium suksdorfii Methanol Extraction

Crude Methanolic
Extract

Solvent Partitioning
(e.g., Hexane, Ethyl Acetate)

Column Chromatography
(Silica Gel)

Bioactive Fraction

HPLC Purification

Pure Suksdorfin

NMR Spectroscopy
(1H, 13C, COSY, HMBC, NOESY)

Mass Spectrometry
(HRMS, MS/MS)

X-ray Crystallography
(for stereochemistry)

Synergistic Inhibition of HIV-1 Replication No Statistical Synergy

Suksdorfin

ddI
(Didanosine)

+

ddC
(Zalcitabine)

+

AZT
(Zidovudine)

+
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Start: H9 cells

Seed H9 cells
in 96-well plate

Infect cells with HIV-1
and add Suksdorfin

Prepare serial dilutions
of Suksdorfin

Incubate for 5-7 days

Collect supernatant Remaining cells

Perform p24 ELISA

Data Analysis:
Calculate EC50 and CC50

Perform MTT assay

End
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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